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Compound of Interest

Compound Name: Saccharin-13C6

Cat. No.: B564788

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Saccharin-13C6, a stable isotope-labeled compound. The safety protocols for
Saccharin-13C6 are analogous to its unlabeled counterpart, as the Carbon-13 isotope is non-
radioactive and does not alter the chemical properties of the molecule.[1]

Hazard Identification and Safety Precautions

Saccharin and its salts are not classified as hazardous substances.[2][3] However, as with any
chemical, prudent laboratory practices should be followed to minimize exposure. The primary
concerns are mechanical irritation from dust particles.

Potential Hazards:

o Eye Contact: May cause irritation.[3][4]

o Skin Contact: Low hazard, but may cause irritation with prolonged contact.
 Inhalation: Inhalation of dust may cause respiratory tract irritation.

 Ingestion: The toxicological properties have not been fully investigated, but it is considered to
have low acute toxicity.

Personal Protective Equipment (PPE)
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The following PPE is recommended to ensure the safe handling of Saccharin-13C6.

PPE Category Recommended Equipment  Specifications

o Should comply with EN 166 or
Safety glasses with side

Eye and Face Protection ) OSHA 29 CFR 1910.133
shields or goggles
standards.

Hand Protection Nitrile rubber gloves Inspect gloves prior to use.

) ] Standard lab coat to prevent
Skin and Body Protection Laboratory coat ]
skin contact.

i Recommended when handling
) ) Dust mask/particulate - ]
Respiratory Protection ) large quantities or if dust
respirator o
generation is likely.

Operational Plan for Safe Handling

A systematic approach to handling Saccharin-13C6 from receipt to use will minimize the risk of
exposure and contamination.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store in a cool, dry, and well-ventilated area in a tightly closed container.
2. Weighing and Aliquoting:

¢ Handle in a well-ventilated area. For procedures that may generate dust, use a chemical
fume hood or a balance enclosure.

¢ Avoid the formation of dust during handling.
3. Experimental Use:

» When preparing solutions, add the solid to the solvent to minimize dust becoming airborne.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b564788?utm_src=pdf-body
https://www.benchchem.com/product/b564788?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Wash hands thoroughly after handling.

First Aid Measures

In case of accidental exposure, follow these first aid procedures.

Exposure Route First Aid Instructions

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Skin Contact Wash off with soap and plenty of water.

) Move the person into fresh air. If not breathing,
Inhalation . e I
give artificial respiration.

) Rinse mouth with water. Never give anything by
Ingestion .
mouth to an unconscious person.

Disposal Plan

Saccharin and its salts have been removed from the EPA's list of hazardous wastes. Therefore,
Saccharin-13C6 can be disposed of as a non-hazardous chemical waste.

Disposal Steps:

o Waste Characterization: Confirm that the waste does not contain any other hazardous
materials.

e Containerization: Collect solid waste in a labeled, sealed container.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations for
non-hazardous chemical waste. This may involve disposal in the regular laboratory trash if
permitted by institutional guidelines.

Quantitative Data Summary
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The following tables summarize key quantitative data for Saccharin, which is applicable to

Saccharin-13C6.

Physical and Chemical Properties

Property Value

Appearance White crystalline solid

Molar Mass 183.18 g/mol

Melting Point 228.8 10 229.7 °C (443.8 to 445.5 °F; 501.9 to

502.8 K)

Solubility in Water

1 g per 290 mL

Toxicological Data (for Sodium Saccharin)

Test Species Route Value
LD50 Rat Oral 14,200 mg/kg
LD50 Mouse Oral 17,500 mg/kg

Workflow for Safe Handling and Disposal of

Saccharin-13C6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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